Cas no 477297-16-8 ((2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile
• CAS No: 477297-16-8
• MF: C₁₈H₉Cl₂F₂N₃S
• MW: 408.251967191696
• CID: 6211093
• PubChem ID: 18558577
• Update Time: 2025-07-23

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile
• AKOS024601076
• (2Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-[(2,4-difluorophenyl)amino]prop-2-enenitrile
• (Z)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)-3-((2,4-difluorophenyl)amino)acrylonitrile
• 477297-16-8
• (Z)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(2,4-difluoroanilino)prop-2-enenitrile
• F0837-0358

• Inchi： 1S/C18H9Cl2F2N3S/c19-13-3-1-10(5-14(13)20)17-9-26-18(25-17)11(7-23)8-24-16-4-2-12(21)6-15(16)22/h1-6,8-9,24H/b11-8-
• InChI Key： XGPACIHMRRRJSP-FLIBITNWSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(/C(/C#N)=C\NC2C=CC(=CC=2F)F)=N1)Cl

Computed Properties

• Exact Mass: 406.9862302g/mol
• Monoisotopic Mass: 406.9862302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 77Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile

Introduction to (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile (CAS No. 477297-16-8)

(2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 477297-16-8, belongs to a class of molecules that exhibit remarkable structural complexity and potential biological activity. The presence of multiple heterocyclic rings, including a thiazole moiety and an aminoalkenenitrile group, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of this compound is characterized by its intricate arrangement of functional groups. The thiazole ring, a sulfur-containing heterocycle, is known for its stability and prevalence in bioactive molecules. Its integration into the core structure of this compound suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the aminoalkenenitrile moiety introduces a polar and potentially reactive site, which could be exploited for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel compounds that incorporate both thiazole and nitrile functionalities. These combinations have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The specific arrangement of these groups in (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile may contribute to its unique pharmacological profile and make it a valuable asset in the quest for new pharmacological agents.

The substitution pattern on the aromatic rings further enhances the complexity and potential biological activity of this compound. The presence of both dichloro and difluoro substituents on the phenyl groups suggests that these elements may play a crucial role in modulating the compound's interactions with biological targets. Fluorine atoms are known to influence metabolic stability and binding affinity, making them valuable in medicinal chemistry. The dichloro substitution on one of the phenyl rings may provide additional electronic effects that contribute to the overall pharmacological properties.

The synthesis of such complex molecules often presents significant challenges due to their structural intricacy. However, advances in synthetic methodologies have made it increasingly feasible to construct highly functionalized organic compounds like (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have greatly facilitated the assembly of these complex structures.

The potential applications of this compound are vast and span multiple therapeutic areas. Its unique structural features make it a versatile scaffold for further chemical modifications and biological evaluations. Researchers are exploring its potential as an intermediate in the synthesis of more complex pharmacological agents. Additionally, its incorporation into libraries of compounds for high-throughput screening could lead to the discovery of novel therapeutic entities with significant clinical implications.

The study of heterocyclic compounds has long been a cornerstone of medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. The thiazole ring is particularly noteworthy for its presence in numerous FDA-approved drugs used to treat various conditions. By leveraging this motif alongside other functional groups like nitriles and substituted aromatic rings, chemists can design molecules with tailored properties for specific therapeutic applications.

The nitrile group in (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile adds another layer of reactivity that can be exploited for further chemical transformations. Nitriles are known to participate in various biochemical pathways and can be converted into other functional groups such as carboxylic acids or amides through hydrolysis or reduction reactions. This flexibility makes nitrile-containing compounds valuable intermediates in synthetic chemistry.

The dichloro and difluoro substituents on the aromatic rings not only contribute to the electronic properties of the molecule but also influence its metabolic stability. Fluoro atoms are particularly known for their ability to enhance binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These properties make fluorinated compounds attractive candidates for drug development.

In conclusion, (2Z)-2-4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl-3-(2,4-difluorophenyl)aminoprop-2-enenitrile is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation into various therapeutic areas. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in the discovery and development of new drugs.